1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[2-(2,6,6-trimethylcyclohexen-1-yl)ethyl]piperazine
• InChI: InChI=1S/C21H31FN2/c1-17-7-6-11-21(2,3)18(17)10-12-23-13-15-24(16-14-23)20-9-5-4-8-19(20)22/h4-5,8-9H,6-7,10-16H2,1-3H3
• InChI Key: OTPUVJHZBSCSAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)(C)C)CCN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C21H31FN2
• Molecular Weight: 330.5 g/mol

Description

1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine compounds. TFMPP has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine acts as a partial agonist of the 5-HT1B and 5-HT2A receptors, which are involved in regulating mood, cognition, and behavior. This compound binds to these receptors, causing an increase in serotonin release and subsequent activation of downstream signaling pathways. This ultimately leads to changes in neuronal activity and neurotransmitter release, which can affect behavior and mood.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. This compound has also been shown to alter levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine has several advantages for use in scientific research, including its ability to selectively target serotonin receptors and its potential therapeutic applications in treating psychiatric disorders. However, this compound also has limitations, including its potential for abuse and its complex pharmacological effects.

Future Directions

Future research on 1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine could focus on further elucidating its mechanism of action and its potential therapeutic applications. Additionally, studies could investigate the effects of this compound on other neurotransmitter systems and its potential interactions with other drugs. Finally, research could explore the potential for developing new compounds based on the structure of this compound with improved pharmacological properties and therapeutic potential.

Synthesis Methods

1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine can be synthesized using various methods, including the reaction of 1-(2-fluorophenyl)piperazine with 2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethanamine in the presence of a catalyst. The resulting product is then purified through various techniques, including column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-(2-fluorophenyl)-4-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]piperazine has been used in scientific research to study its effects on the central nervous system. Studies have shown that this compound acts as a serotonin receptor agonist, specifically targeting the 5-HT1B and 5-HT2A receptors. This compound has also been studied for its potential therapeutic applications in treating anxiety, depression, and other psychiatric disorders.